Cas no 154330-68-4 (Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate)
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate is a fluorinated quinoline derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a difluoro-substituted quinoline core, enhancing electronic properties and metabolic stability. The ethylthio and acetoxy functional groups contribute to its reactivity, making it a versatile intermediate for further derivatization. The ethyl ester moiety improves solubility in organic solvents, facilitating synthetic modifications. This compound is particularly valuable in the development of bioactive molecules due to its balanced lipophilicity and functional group compatibility. Its well-defined structure allows for precise modifications, supporting its use in targeted drug discovery and material science applications.
154330-68-4 structure
Product Name:Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate
CAS No:154330-68-4
MF:C16H15F2NO4S
MW:355.356410264969
CID:65361
PubChem ID:10760656
Update Time:2025-10-24
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate
- 4-(Acetyloxy)-2-(ethylthio)-6,7-difluoro-3-quinolinecarboxylic acid, ethylester
- Ethyl 4-acetoxy-6,7-difluoro-2-(ethylthio)quinoline-3-carboxylate
- PL-8
- Prulifloxacin InterMediatePL-8
- Ethyl 4-acetoxy-6,7-difluoro-2-
- 4-ACETOXY-6,7DIFLUORO-2-ETHYLTHIOQUINOLINE-3-ETHYL CARBOXYLATE
- Ethyl 4-acetoxy-6,7-difluoro-2-ethylmercaptoquinoline-3-carboxylate
- PL-7 Ethyl 4-acetoxy-6,7-difluoro-2-(ethylthio)quinoline-3-carboxylate
- 3-Quinolinecarboxylic acid, 4-(acetyloxy)-2-(ethylthio)-6,7-difluoro-, ethyl ester
- Ethyl-4-Acetoxy-6,7-Difluoro-2-(Ethylthio)Quinoline-3-Carboxylate(prulifloxacin IntermediatePL-7)
- Ethyl4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate
- DTXSID50444551
- BCP13620
- ethyl 4-acetoxy-2-ethylsulfanyl-6,7-difluoro-quinoline-3-carboxylate
- CS-0447356
- SB72612
- Q-101930
- Ethyl4-acetoxy-6,7-difluoro-2-(ethylthio)quinoline-3-carboxylate
- AKOS015897398
- AC-2014
- 154330-68-4
- ethyl 4-acetyloxy-2-ethylsulfanyl-6,7-difluoroquinoline-3-carboxylate
- SCHEMBL4089333
- FT-0652832
- A809526
- ethyl 4-(acetyloxy)-2-(ethylsulfanyl)-6,7-difluoroquinoline-3-carboxylate
-
- MDL： MFCD07779464
- Inchi： 1S/C16H15F2NO4S/c1-4-22-16(21)13-14(23-8(3)20)9-6-10(17)11(18)7-12(9)19-15(13)24-5-2/h6-7H,4-5H2,1-3H3
- InChI Key： SQBUMINRQFVBQZ-UHFFFAOYSA-N
- SMILES： S(CC)C1=C(C(=O)OCC)C(=C2C=C(C(=CC2=N1)F)F)OC(C)=O
Computed Properties
- Exact Mass: 355.06900
- Monoisotopic Mass: 355.06898546g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 7
- Complexity: 467
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 90.8Ų
Experimental Properties
- Density: 1.36
- Boiling Point: 443°Cat760mmHg
- Flash Point: 221.7°C
- Refractive Index: 1.579
- PSA: 90.79000
- LogP: 3.72700
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM144856-1g |
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 1g |
$440 | 2023-02-17 | |
| Chemenu | CM144856-1g |
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A189008103-1g |
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 1g |
$453.44 | 2022-04-02 | |
| A2B Chem LLC | AE98420-1g |
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 97% | 1g |
$576.00 | 2024-04-20 | |
| Ambeed | A485312-1g |
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95+% | 1g |
$343.0 | 2024-08-03 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90002-100mg |
ethyl 4-(acetyloxy)-2-(ethylsulfanyl)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 100mg |
￥738.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90002-250mg |
ethyl 4-(acetyloxy)-2-(ethylsulfanyl)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 250mg |
￥989.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90002-500mg |
ethyl 4-(acetyloxy)-2-(ethylsulfanyl)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 500mg |
￥1648.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90002-1g |
ethyl 4-(acetyloxy)-2-(ethylsulfanyl)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 1g |
￥2473.0 | 2024-04-24 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PB90002-100.0mg |
ethyl 4-(acetyloxy)-2-(ethylsulfanyl)-6,7-difluoroquinoline-3-carboxylate |
154330-68-4 | 95% | 100.0mg |
￥738.0000 | 2025-04-12 |
Ethyl 4-acetoxy-2-(ethylthio)-6,7-difluoroquinoline-3-carboxylate Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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